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Introduction and Background

The global phase-out of per- and poly-fluoroalkyl substances (PFAS) has created an urgent need for high-
performance, durable, and eco-friendly water-repellent finishes for textiles [1]. Conventional PFAS-based
chemistries face increasing regulatory restrictions worldwide, including California's Safer Clothes and
Textiles Act (AB 1817) banning PFAS-treated textiles from January 2025, and France outlawing PFASs in
consumer clothing and footwear from 2026 [1]. This regulatory landscape has accelerated research into
fluorine-free alternatives that match the performance of legacy chemistries while minimizing environmental

impact.

Sol-gel synthesis has emerged as a promising approach for developing hybrid organic-inorganic coatings that
confer excellent water repellency to textiles [1] [2]. The process involves the hydrolysis and condensation of
silane precursors to form a nanostructured layer on fiber surfaces, creating the micro-roughness and low
surface energy required for hydrophobicity [3] [2]. This technology is particularly valuable because it
provides a sustainable, industrially scalable route to high-performance finishes compatible with both natural

and synthetic fibers [1].

Chemical Principles and Formulation

2.1 Chemical Composition

The sol-gel process for textile water repellency typically utilizes triethoxy(octyl)silane (OS) as the primary

precursor, which can be combined with amino-terminated polydimethylsiloxane (APT-PDMS) aqueous
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dispersion to create a hybrid organic-inorganic coating system [1]. The octyl groups (C8) provide low
surface energy, while the silane backbone enables strong adhesion to textile substrates through the formation

of Si-O-Cellulose or Si-O-Si bonds.

The sol-gel chemistry proceeds through two principal reactions:

¢ Hydrolysis: =Si-OR + H20 - =Si-OH + ROH
e Condensation: =Si-OH + =Si-OH - =Si-O-Si= + H20 or =Si-OR + =Si-OH - =Si-O-Si= + ROH [2]

These reactions are influenced by critical parameters including pH, water-to-alkoxide ratio, catalyst type, and
reaction temperature [2]. Under acidic conditions (pH < 5), hydrolysis dominates over condensation,
resulting in linear chain-like structures. Under basic conditions (pH > 7), condensation accelerates,

producing highly branched three-dimensional networks [2].
2.2 Role of Key Components

e Octylsilane: Provides hydrophobic character through non-hydrolyzable alkyl chains that orient
outward from the fiber surface, creating a low-energy barrier [1] [2].

¢ Amino-functionalized polydimethylsiloxane (APT-PDMS): Enhances flexibility, durability, and
adhesion of the coating while maintaining a soft fabric handle [1].

¢ Tetraethyl orthosilicate (TEOS): Serves as a cross-linking agent with four hydrolyzable ethoxy
groups that strengthen the silica network [2].

e Methyltriethoxysilane (MTES): Used to modify the network structure, reducing crack formation
during drying by suppressing condensation reactions [2].

Experimental Protocols

3.1 Sol Preparation and Synthesis

Materials:

e Triethoxy(octyl)silane (OS)

e Amino-terminated polydimethylsiloxane (APT-PDMS) aqueous dispersion
e Ethanol (= 99%)

e Ammonia solution (25%) or hydrochloric acid (37%) for pH adjustment

e Deionized water

Synthesis Procedure:
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e Pre-hydrolysis of OS: Prepare a solution with molar ratios OS:EtOH:H20 = 1:20:5. Adjust pH to 4

using HCI with continuous stirring for 60 minutes at room temperature [2].

¢ Main Sol Preparation:

[e]

Combine APT-PDMS dispersion with ethanol and water (approximately 30:60:10 by volume).
Adjust pH to 8 using ammonia solution [1] [2].

Slowly add the pre-hydrolyzed OS solution to the APT-PDMS dispersion with vigorous stirring.
Continue stirring for 2-4 hours until a homogeneous sol is formed.

o

(e]

[¢]

e Sol Aging: Allow the sol to age for 24 hours at room temperature before application to ensure

complete hydrolysis and pre-condensation [1].

Critical Parameters:

e pH: Acidic pre-hydrolysis (pH = 4) followed by basic condensation (pH = 8) optimizes network
formation [2].

e Water content: Near-stoichiometric water-to-alkoxide ratio minimizes structural stress and crack
formation [2].

e Temperature: Maintain at 25+2°C throughout synthesis for reproducible results [1].

3.2 Textile Substrate Preparation

Materials: Plain-weave cotton and/or polyester fabrics

Preparation Steps:

e Scouring: Treat fabrics with 2% non-ionic detergent solution at 60°C for 30 minutes to remove
manufacturing residues.

¢ Rinsing: Thoroughly rinse with deionized water until neutral pH.

e Drying: Oven dry at 80°C for 15 minutes [1].

3.3 Coating Application

Pad-Dry-Cure Method:

¢ Immersion: Immerse pre-weighed fabric samples in the prepared sol for 5 minutes at room
temperature.

¢ Padding: Pass immersed fabrics through a padder with nip pressure adjusted to achieve 80+5% wet
pick-up.

e Drying: Dry at 100°C for 3 minutes in a laboratory oven.
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e Curing: Cure at 150°C for 3 minutes to complete condensation and network formation [1].

Table 1: Optimal Application Parameters for Different Fabric Types

Parameter Cotton Polyester
Sol Concentration 5% (w/w) 4% (w/w)
Immersion Time 5 minutes 5 minutes
Wet Pick-up 80% 75%
Drying Temperature 100°C 100°C
Curing Temperature 150°C 150°C
Curing Time 3 minutes 3 minutes

Performance Characterization and Data

The performance of octylsilane-modified sol-gel treatments was rigorously evaluated using standardized

textile testing methods, with results benchmarked against commercial fluorinated finishes [1].

Table 2: Water Repellency Performance Before and After Laundering

Test Parameter Treated Cotton Treated Polyester Fluorinated Control
Initial Contact Angle 130° 145° 140°

Contact Angle After 5 Washes 125° 140° 135°

Initial Spray Rating (ISO 4920) 5/5 5/5 5/5

Spray Rating After 5 Washes 5/5 5/5 4/5

AATCC 193 Repellence Grade 7 7 7
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Table 3: Durability and Comfort Properties

Untreated
Property Treated Cotton Treated Polyester

Control
Bending Stiffness <5% <5% -
Increase
Water Vapor <5% <5% -

Permeability Loss

Abrasion Resistance 85% retention after
10,000 cycles

Experimental Workflow

90% retention after -
10,000 cycles

The following diagram illustrates the complete sol-gel finishing process from sol preparation to final

characterization:
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Optimization Guidelines and Troubleshooting

6.1 Critical Optimization Parameters

e pH Control: Maintain precise pH control at each stage - acidic (pH = 4) for pre-hydrolysis to create

linear structures, and basic (pH % 8) for condensation to form 3D networks [2].

e Precursor Ratios: Optimize TEOS:OS ratio between 4:6 to 6:4 molar ratios to balance network

density and hydrophobic character [2].

e Thermal Processing: Ensure gradual temperature ramping during curing to prevent rapid solvent

evaporation and crack formation.
6.2 Common Issues and Solutions

e Poor Durability: Increase curing temperature or time to enhance cross-linking. Consider
incorporating amino-functional silanes to improve adhesion.

o Stiff Fabric Handle: Reduce solid content in sol or incorporate flexible siloxanes like APT-PDMS [1].

e Water Repellency Failure: Verify alkyl chain length (C8 optimal), check substrate cleanliness, and
ensure complete condensation during curing.

Conclusion and Applications

Octylsilane-modified sol-gel finishing provides a viable, high-performance alternative to PFAS-based water-
repellent treatments for textiles [1]. The technology offers excellent durability with <5% loss of water vapor

permeability and only marginal increases in bending stiffness, maintaining fabric comfort and breathability

[1].
The applications extend across multiple sectors:

e Outdoor and Technical Apparel: Water-repellent jackets, pants, and protective gear
¢ Military and Workwear: Durable water repellency for demanding environments

¢ Medical Textiles: Fluid-resistant gowns and drapes

e Automotive and Upholstery Fabrics: Spill and stain resistance

The sol-gel process with octyl silanetriol represents a sustainable, industrially scalable approach that meets

both performance requirements and evolving environmental regulations, positioning it as a key technology
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for the next generation of functional textiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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